3-Methoxy-2-methylbenzoic acid
Overview
Description
3-Methoxy-2-methylbenzoic acid is a useful research compound. Its molecular formula is C9H10O3 and its molecular weight is 166.17 g/mol. The purity is usually 95%.
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Scientific Research Applications
Solubility and Dissociation Studies
- Solubility in Aqueous Mixtures : Research by Maitra and Das (1994) explored the solubilities of 3-methylbenzoic acid in mixtures of 2-methoxyethanol and water, revealing insights into the thermodynamic dissociation constants and standard free energies of transfer of the substituted benzoic acid from water to mixed solvents (Maitra & Das, 1994).
Spectroscopy and Quantum Chemical Computations
- Raman Spectroscopy for Detection : Clavijo, Menendez, and Aroca (2008) investigated the vibrational and surface-enhanced Raman spectra of vanillic acid, a compound closely related to 3-methoxy-2-methylbenzoic acid, highlighting its potential in analytical applications for detection at picomole concentrations (Clavijo et al., 2008).
Chemical Synthesis and Characterization
- Polyaniline Doping : Amarnath and Palaniappan (2005) reported on using benzoic acid and substituted benzoic acids, including 2-methoxybenzoic acid, as dopants for polyaniline. Their research offers insights into the properties and conductivity of these doped polyaniline salts (Amarnath & Palaniappan, 2005).
Thermal and Chemical Stability
- Thermal Decomposition of Rare Earth Element Compounds : Brzyska and Ożga (2002) conducted a spectral and thermal investigation of rare earth element 4-methoxy-2-methylbenzoates. This study provides valuable data on the decomposition and stability of these compounds (Brzyska & Ożga, 2002).
Biochemical and Environmental Interactions
- Metabolism by Bacteria : A study by Donnelly and Dagley (1980) focused on the metabolism of various methoxybenzoic acids, including 3-methoxybenzoic acid, by Pseudomonas putida. This research is significant for understanding the microbial degradation of methoxybenzoic acids (Donnelly & Dagley, 1980).
Safety and Hazards
3-Methoxy-2-methylbenzoic acid is classified as an irritant . It is advised to avoid breathing its dust, fume, gas, mist, vapors, or spray. Contact with skin and eyes should be avoided. Use personal protective equipment and wear chemical impermeable gloves. Ensure adequate ventilation and remove all sources of ignition. In case of accidental release, evacuate personnel to safe areas and keep people away from and upwind of spill/leak .
Biochemical Analysis
Biochemical Properties
3-Methoxy-2-methylbenzoic acid is known to be used as a Corey-Bakshi-Shibata oxazaborolidine catalyst for asymmetric reduction and asymmetric synthesis . It plays a significant role in the asymmetric reduction of prochiral ketones
Molecular Mechanism
It is known to be involved in the asymmetric reduction of prochiral ketones
Properties
IUPAC Name |
3-methoxy-2-methylbenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O3/c1-6-7(9(10)11)4-3-5-8(6)12-2/h3-5H,1-2H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPCISVSOTKMFPG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1OC)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00427374 | |
Record name | 3-methoxy-2-methylbenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00427374 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
55289-06-0 | |
Record name | 3-methoxy-2-methylbenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00427374 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Methoxy-2-MethylBenzoic Acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How is 3-Methoxy-2-methylbenzoic acid utilized in insecticide synthesis?
A1: this compound is a crucial building block in the synthesis of methoxyfenozide. [] It reacts with 3,5-dimethylbenzoic acid and tert-butylhydrazine to form the final insecticide molecule.
Q2: What analytical methods are used to quantify methoxyfenozide residues containing this compound?
A2: Residues of methoxyfenozide, which incorporates this compound in its structure, are analyzed using liquid chromatography-tandem mass spectrometry (LC-MS/MS) after extraction from various crops. [] This method allows for sensitive detection and quantification of the insecticide in complex matrices.
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